Cas no 400077-88-5 (Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate)

• Product Name: Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate
• CAS No: 400077-88-5
• MDL: MFCD01936129
• CID: 4650746
• Update Time: 2025-10-29

Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate

• MDL： MFCD01936129

Additional information on Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate

Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate (CAS No. 400077-88-5): A Comprehensive Overview

Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate is a key intermediate in the field of pharmaceutical chemistry, playing a crucial role in the synthesis of various bioactive molecules. This compound, identified by its unique Chemical Abstracts Service (CAS) number 400077-88-5, has garnered significant attention due to its versatile applications in drug development and medicinal chemistry. The structural complexity of this molecule, featuring a pyrimidine core and a carbamate functional group, makes it a valuable building block for designing novel therapeutic agents.

The pyrimidine scaffold is a fundamental motif in many pharmacologically active compounds, renowned for its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of a 1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl moiety imparts unique chemical properties that can be exploited for medicinal chemistry applications. This moiety is particularly interesting because it combines both nitrogen-rich heterocyclic structures and oxygen-containing functional groups, which can enhance binding affinity and metabolic stability.

Recent advancements in the field of drug discovery have highlighted the importance of high-quality intermediates like Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate. Researchers have leveraged this compound to develop new analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, studies have demonstrated its utility in synthesizing inhibitors of key enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways involving Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate are well-documented and have been optimized for scalability and efficiency. The compound serves as a versatile precursor for constructing more complex molecules through various chemical transformations. For example, it can be converted into amides or esters through nucleophilic substitution reactions, enabling the creation of a wide range of derivatives with tailored biological activities.

One of the most compelling aspects of Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate is its role in the development of targeted therapies. By modifying its structure or incorporating it into larger molecular frameworks, researchers can design compounds that selectively interact with specific biological targets. This approach has been particularly successful in oncology research, where small-molecule inhibitors derived from pyrimidine-based intermediates have shown significant promise in clinical trials.

The pharmacological properties of derivatives derived from Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate have been extensively studied. These studies have revealed that subtle modifications to the core structure can significantly alter the compound's potency and selectivity. For instance, introducing fluorine atoms or other halogen substituents can enhance binding affinity while minimizing off-target effects. Such insights are critical for optimizing drug candidates and improving their overall therapeutic value.

In addition to its applications in drug development, Ethyl N-(1-amino-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)carbonylcarbamate has found utility in other areas of chemical research. It serves as a valuable tool for exploring new synthetic methodologies and developing innovative catalysts. The compound's unique reactivity profile allows chemists to explore novel reaction pathways that may lead to breakthroughs in synthetic organic chemistry.

The future prospects for Ethyl N-(1-amino-2,4-dioxo-1,2，3，4-tetrahydro-pyrimidinyl） carbamate are bright，given its versatility and broad applicability。 As research continues to uncover new biological targets and therapeutic strategies，the demand for high-quality intermediates like this one will only grow。Collaborative efforts between academia and industry are essential to fully realize the potential of such compounds in advancing human health.